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Compound of Interest
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Compound Name:
ylmethyl)amino]benzamide

CAS No.: 335210-41-8

Cat. No.: B2978205

Get Quote

Part 1: Executive Summary & Chemical Foundation

The 5-nitro-2-aminobenzamide scaffold represents a "privileged structure” in medicinal
chemistry, characterized by a unique electronic push-pull system that facilitates diverse
biological interactions. Unlike generic benzamides, the specific substitution pattern—an
electron-donating amino group at C2 and a strong electron-withdrawing nitro group at C5—
creates a polarized molecular architecture ideal for targeting specific enzymatic pockets and
metal-binding domains.

This guide analyzes the Structure-Activity Relationship (SAR) of this scaffold across two
primary therapeutic axes: Antiviral agents (specifically targeting HIV-1 NCp7 via zinc ejection)
and Anticancer agents (inhibiting PARP-1 and HDAC).

The Chemical Core: Electronic & Structural Logic

The efficacy of this scaffold relies on three critical structural features:
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e The C2-Amino / C1-Amide Motif: This forms a planar pseudo-ring via intramolecular
hydrogen bonding between the C2-amine hydrogen and the C1-carbonyl oxygen. This
conformation mimics the nucleobase structure required for binding to PARP active sites.

e The C5-Nitro Group: This group serves two roles:

o Electronic Tuning: It significantly lowers the pKa of the C2-amine, altering its hydrogen
bond donor capability.

o Bioactivatable Warhead: Under hypoxic conditions (tumors) or specific enzymatic
catalysis, the nitro group can be reduced to a nitroso or hydroxylamine species, which are
potent electrophiles capable of ejecting zinc from zinc-finger proteins.

o The Amide Linker: The nitrogen of the amide allows for the attachment of "tail" groups (R-
groups) that determine specificity (e.g., reaching the surface recognition domain of HDACS).

Part 2: Detailed Structure-Activity Relationship
(SAR)

The following SAR analysis synthesizes data from antiviral and anticancer campaigns.

The C1-Amide Terminus (The "Tail")

e Primary Amides (-CONH:z): Essential for PARP-1 inhibition. The unsubstituted amide
hydrogens form critical hydrogen bonds with Gly863 and Ser904 in the PARP catalytic
pocket. Substitution here often abolishes PARP activity but opens the door to other targets.

e Aryl-Substituted Amides (-CONHR):

o HDAC Inhibition: Attaching a hydrophobic linker capped with a zinc-binding group (ZBG)
or a surface recognition motif (e.g., a thiophene or pyridine ring) shifts activity toward
Histone Deacetylase (HDAC) inhibition.

o Antimicrobial Activity:N-(4-methoxyphenyl) substitutions have shown enhanced potency
against C. albicans and A. fumigatus, likely due to increased lipophilicity facilitating cell
wall penetration.
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The C2-Amino Group (The "Anchor")

o Unsubstituted (-NHz): Critical for the intramolecular H-bond that locks the conformation.
Alkylation of this amine disrupts planarity and generally reduces potency across both PARP
and antiviral assays.

» Bioisosteres: Replacing the amino group with a hydroxyl (-OH) generally retains some
activity (salicylamide derivatives) but alters the hydrogen bond donor/acceptor profile, often
reducing selectivity.

The C5-Nitro Group (The "Warhead")

» Electron Withdrawal: The nitro group enhances the acidity of the amide proton, strengthening
interactions with target residues.

» Reduction Potential: In antiviral applications (HIV-1), the 5-nitro group acts as a prodrug
moiety. Upon metabolic reduction to the 5-nitroso intermediate, it attacks the sulfur atoms of
the CCHC zinc fingers in the HIV-1 Nucleocapsid protein (NCp7), causing zinc ejection and
viral inactivation.

o Substitution: Replacing the 5-nitro group with a halide (CI, Br) or a methyl group often results
in a significant loss of "zinc-ejecting" capability, though it may retain PARP inhibitory baseline

activity.
Summary Table: SAR Functional Switch
Structural Modification Effect on Electronic State Primary Therapeutic Shift
) ) ) ) PARP-1 Inhibition (DNA Repair
C1-Amide: -H (Primary) High Polarity, H-bond Donor
Blockade)
) ) ) o HDAC Inhibition or
C1-Amide: -Aryl/Linker Increased Lipophilicity o )
Antimicrobial
) ) ) ) Antiviral (Zn-ejection) / Hypoxic
C5-Nitro: Retention High Electron Withdrawal o
Cytotoxicity
) ) ) Loss of Zn-ejection; Potential
C5-Nitro: Reduction to -NHz Electron Donation

for Kinase inhibition
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Part 3: Experimental Protocols
Protocol A: Synthesis of the Core Scaffold (2-Amino-5-
hitrobenzoic Acid)

Rationale: This "green" oxidative cleavage of 5-nitroisatin is superior to the nitration of
anthranilic acid due to higher regioselectivity and cleaner workup.

Reagents: 5-Nitroisatin (1.0 eq), NaOH (1 M), 30% H202 (1.5 eq), Glacial Acetic Acid.

Dissolution: Suspend 5-nitroisatin (10 mmol) in 1 M NaOH (50 mL). The solution will turn
deep purple/red due to ring opening to the isatinate.

o Oxidation: Cool to 10°C. Add 30% H20:2 dropwise over 20 minutes. Maintain temperature
<15°C to prevent decarboxylation.

o Mechanism:[1][2][3][4] H202 attacks the a-keto carbonyl, leading to oxidative cleavage of
the C2-C3 bond.

o Reaction: Stir at room temperature for 2 hours. The color will shift to yellow/orange.

» Precipitation: Acidify carefully with glacial acetic acid to pH 3-4. The product, 2-amino-5-
nitrobenzoic acid, precipitates as yellow needles.

 Purification: Filter, wash with cold water, and recrystallize from ethanol/water.

o Validation: Melting point should be sharp (approx. 265-270°C dec).[5]

Protocol B: Amidation to 5-Nitro-2-aminobenzamide

Rationale: Direct coupling using standard agents can be sluggish due to the deactivated
aniline. Using the Isatoic Anhydride intermediate is the most robust method.

e Cyclization: Reflux 2-amino-5-nitrobenzoic acid with triphosgene (0.35 eq) in dry THF to form
5-nitroisatoic anhydride.

o Amidation: Treat the anhydride with the desired amine (e.g., ammonia for primary amide, or
aniline derivatives) in DMF at 80°C.
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o Observation: Evolution of CO2 marks the reaction progress.

e |solation: Pour into ice water. The benzamide derivative precipitates.

Protocol C: In Vitro Zinc Ejection Assay (Antiviral

Screen)
Rationale: Validates the activity of the 5-nitro group against HIV-1 NCp7.

o Preparation: Recombinant HIV-1 NCp7 protein (10 uM) is incubated in Tris buffer (pH 7.0)
containing Trp (tryptophan) which fluoresces upon zinc binding/release changes.

e Treatment: Add test compound (1-100 uM).

o Measurement: Monitor fluorescence quenching of the Trp37 residue (excitation 280 nm,

emission 340 nm).

o Result Interpretation: A decrease in fluorescence intensity correlates with zinc ejection and
unfolding of the protein zinc finger.

Part 4: Visualizations
Synthesis & Activation Pathway

This diagram illustrates the synthesis of the core scaffold and its biological activation pathway
(Nitro-to-Nitroso) for antiviral activity.
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Caption: Synthetic route from 5-nitroisatin and subsequent reductive activation mechanism for
HIV-1 zinc finger disruption.

SAR Logic Map

This diagram maps specific structural modifications to their therapeutic outcomes.
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Caption: Decision tree for structural modifications of the scaffold and resulting therapeutic
indications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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